Cas no 186551-73-5 (Benzenesulfonyl chloride, 4-(4-pyridinyl)-)

Benzenesulfonyl chloride, 4-(4-pyridinyl)- structure
186551-73-5 structure
Product Name:Benzenesulfonyl chloride, 4-(4-pyridinyl)-
CAS No:186551-73-5
MF:C11H8ClNO2S
MW:253.704720497131
CID:3832802
PubChem ID:10848507
Update Time:2025-04-22

Benzenesulfonyl chloride, 4-(4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonyl chloride, 4-(4-pyridinyl)-
    • SCHEMBL2331077
    • QCPMXWYEOSEIRC-UHFFFAOYSA-N
    • 4-pyridin-4-ylbenzene sulfonyl chloride
    • DTXSID801278743
    • 4-(Pyridin-4-yl)benzenesulfonyl chloride
    • 186551-73-5
    • 4-(4-Pyridinyl)benzenesulfonyl chloride
    • Inchi: 1S/C11H8ClNO2S/c12-16(14,15)11-3-1-9(2-4-11)10-5-7-13-8-6-10/h1-8H
    • InChI Key: QCPMXWYEOSEIRC-UHFFFAOYSA-N
    • SMILES: ClS(C1C=CC(=CC=1)C1C=CN=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 252.9964274g/mol
  • Monoisotopic Mass: 252.9964274g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 55.4Ų
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